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Executive Summary

Methyl 2-bromo-3-methoxybenzoate (CAS: 267909-51-7) is a high-value, polysubstituted
aromatic scaffold utilized in the synthesis of complex Active Pharmaceutical Ingredients (APIs).
Its structural uniqueness lies in the vicinal trisubstitution pattern (Ester-Bromo-Methoxy). This
"ortho-ortho" arrangement creates a bifunctional electrophilic core essential for constructing
isocoumarins, isoquinolin-1(2H)-ones, and dibenzopyranones—pharmacophores frequently
observed in PARP inhibitors, kinase inhibitors, and natural product analogs (e.g., Urolithins).

This guide details the strategic handling, synthesis, and downstream application of this
intermediate, focusing on overcoming the steric and electronic challenges inherent to its
crowded substitution pattern.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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